2-Methyl-2-(2,6-difluorophenyl)butyronitrile

• Molecular Formula: C11H11F2N
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)-2-methylbutanenitrile
• InChI: InChI=1S/C11H11F2N/c1-3-11(2,7-14)10-8(12)5-4-6-9(10)13/h4-6H,3H2,1-2H3
• InChI Key: XNIFPPPIVKVPLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#N)C1=C(C=CC=C1F)F

Description

2-Methyl-2-(2,6-difluorophenyl)butyronitrile is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.0 g (37.85 mmol) of 1,2,3-trifluorobenzene, 3.30 g (39.74 mmol) of 2-methylbutylnitrile and 75.7 ml (0.5 M in toluene) of potassium-bis-trimethylsilylamide in 182 ml of toluene is heated for 3 hours at 60° C. It is mixed with ice water and ether. The organic phase is acidified with 10% H2SO4 and washed three times with water, dried (Na2SO4) and concentrated by evaporation in a vacuum. After chromatography on silica gel with 0–4% ether-hexane, 3.8 g of 2-methyl-2-(2,3-difluorophenyl)butyronitrile and 1.6 g of 2-methyl-2-(2,6-difluorophenyl)butyronitrile are obtained.